(R)-methyl 5-oxotetrahydrofuran-2-carboxylate

• IUPAC Name: methyl (2R)-5-oxooxolane-2-carboxylate
• InChI: InChI=1S/C6H8O4/c1-9-6(8)4-2-3-5(7)10-4/h4H,2-3H2,1H3/t4-/m1/s1
• InChI Key: AFHPZLNLFDYSTG-SCSAIBSYSA-N
• Canonical SMILES: COC(=O)C1CCC(=O)O1
• Isomeric SMILES: COC(=O)[C@H]1CCC(=O)O1
• Molecular Formula: C6H8O4
• DSSTOX Substance ID: DTXSID10544187
• Molecular Weight: 144.12 g/mol
• CAS RN: 19684-04-9

Description

“®-methyl 5-oxotetrahydrofuran-2-carboxylate” is a chemical compound with the molecular formula C6H8O4. It is also known by other synonyms such as “Methyl ®-5-oxotetrahydrofuran-2-carboxylate” and "2-Furancarboxylic acid, tetrahydro-5-oxo-, methyl ester, (2R)".

Scientific Research Applications

Synthesis and Transformations

• Synthesis of Spirolactones : Research by Pirc et al. (2002) explored the use of methyl 5-oxotetrahydrofuran-2-carboxylate derivatives in the synthesis of spirolactones via 1,3-dipolar cycloadditions, showing its utility in generating diverse organic structures (Pirc et al., 2002).

• Functionalized Furan Derivatives : Brückner and Reissig (1985) demonstrated the synthesis of methyl tetrahydrofuran-3-carboxylates and 5-oxo analogues, highlighting the compound's role in creating functionalized furan derivatives (Brückner & Reissig, 1985).

• Synthesis of Chromones : Huang et al. (2019) isolated new chromones, including derivatives of 5-oxotetrahydrofuran, from a fungal strain, indicating its natural occurrence and potential in natural product synthesis (Huang et al., 2019).

Chemical and Structural Analysis

• Characterization of Derivatives : Coriani et al. (2009) focused on the synthesis and detailed characterization of 5-oxotetrahydrofuran-3-carboxylic acid derivatives, providing insight into their chemical properties and potential applications (Coriani et al., 2009).

• Stereoselective Hydroformylation : Kollár and Sándor (1993) investigated the stereoselective hydroformylation of a derivative, highlighting the compound's relevance in creating enantiomerically pure intermediates for further synthesis (Kollár & Sándor, 1993).

Novel Compounds and Synthesis Methods

• Microwave-Assisted Synthesis : Denton et al. (2021) explored a microwave-assisted approach for synthesizing isoxazoline derivatives from 5-oxotetrahydrofuran, indicating its use in efficient, modern synthetic methods (Denton et al., 2021).

• Chemoenzymatic Preparation : Fujima et al. (2003) reported a scalable chemoenzymatic method to prepare (R)-tetrahydrofuran-2-carboxylic acid, showcasing an industrial application of the compound (Fujima et al., 2003).